Cas no 953942-32-0 (N-{2-4-(dimethylamino)phenylethyl}-5-ethyl-2-methoxybenzene-1-sulfonamide)

• Product Name: N-{2-4-(dimethylamino)phenylethyl}-5-ethyl-2-methoxybenzene-1-sulfonamide
• CAS No: 953942-32-0
• MF: C₁₉H₂₆N₂O₃S
• MW: 362.486343860626
• CID: 6578013
• Update Time: 2025-08-05

N-{2-4-(dimethylamino)phenylethyl}-5-ethyl-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(dimethylamino)phenylethyl}-5-ethyl-2-methoxybenzene-1-sulfonamide
• N-[2-[4-(dimethylamino)phenyl]ethyl]-5-ethyl-2-methoxybenzenesulfonamide

• Inchi： 1S/C19H26N2O3S/c1-5-15-8-11-18(24-4)19(14-15)25(22,23)20-13-12-16-6-9-17(10-7-16)21(2)3/h6-11,14,20H,5,12-13H2,1-4H3
• InChI Key： OBHLRJBOYRXUFT-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CC=C(N(C)C)C=C2)(=O)=O)=CC(CC)=CC=C1OC

Additional information on N-{2-4-(dimethylamino)phenylethyl}-5-ethyl-2-methoxybenzene-1-sulfonamide

Comprehensive Overview of N-{2-4-(dimethylamino)phenylethyl}-5-ethyl-2-methoxybenzene-1-sulfonamide (CAS No. 953942-32-0)

N-{2-4-(dimethylamino)phenylethyl}-5-ethyl-2-methoxybenzene-1-sulfonamide (CAS No. 953942-32-0) is a specialized sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, features a dimethylamino phenyl group and a methoxybenzene sulfonamide moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility and its ability to interact with biological targets, making it a subject of ongoing studies in medicinal chemistry.

The compound's CAS number 953942-32-0 serves as a critical identifier in chemical databases, ensuring accurate referencing across scientific literature. Its molecular formula and weight are often highlighted in analytical reports, as they are essential for spectroscopic characterization and quality control in synthetic processes. Given the growing demand for novel therapeutic agents, this sulfonamide derivative is frequently discussed in forums focusing on small molecule drug design and targeted therapies. Its potential role in addressing neurodegenerative diseases and metabolic disorders has also been a topic of recent investigations, aligning with current trends in precision medicine.

From a synthetic perspective, N-{2-4-(dimethylamino)phenylethyl}-5-ethyl-2-methoxybenzene-1-sulfonamide is synthesized through multi-step organic reactions, often involving sulfonylation and amine coupling techniques. The ethyl and methoxy substituents on the benzene ring enhance its lipophilicity, which is a key factor in its bioavailability and membrane permeability. These properties are frequently explored in ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a hot topic in modern pharmacokinetics research. Additionally, the compound's electron-rich aromatic system makes it a candidate for fluorescence-based assays, a technique widely used in high-throughput screening.

In the context of user search trends, questions like "What are the applications of sulfonamide derivatives in drug discovery?" or "How does CAS 953942-32-0 interact with biological targets?" are increasingly common. These queries reflect the broader interest in structure-activity relationships (SAR) and molecular docking studies. Furthermore, the compound's potential as a kinase inhibitor or GPCR modulator has been speculated in academic circles, though conclusive evidence remains under review. Such discussions often intersect with popular topics like AI-driven drug discovery and computational chemistry, where machine learning models predict compound efficacy.

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